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Compound of Interest

Compound Name: 1-Butenylboronic acid

CAS No.: 1005452-36-7

Cat. No.: B3070723

Get Quote

Executive Summary
Target Molecule: (E)-1-Butenylboronic acid CAS: 6783-05-7 (Generic/Isomer specific may

vary) Primary Application: Palladium-catalyzed cross-coupling (Suzuki-Miyaura) to introduce

the trans-1-butenyl motif. Core Challenge: Stereoselective formation of the (E)-alkene and

handling the gaseous starting material (1-Butyne, bp 8.1 °C).

This guide prioritizes the Hydroboration-Hydrolysis pathway. This route is atom-economical,

highly stereoselective for the (E)-isomer, and avoids the cryogenic conditions required for

lithium-halogen exchange methods.

Critical Safety & Handling: 1-Butyne
Warning: 1-Butyne is a highly flammable gas at standard temperature and pressure (STP). Its

boiling point is 8.1 °C. Standard liquid handling techniques are insufficient.

Condensation Protocol: The reaction vessel must be pre-cooled to at least -20 °C (using an

acetone/dry ice or glycol bath) before introducing 1-butyne.
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Mass Measurement: Do not attempt to weigh 1-butyne in an open beaker. Weigh the entire

lecture bottle before and after delivery, or condense the gas into a tared, pre-cooled flask

containing the reaction solvent (THF).

Venting: Ensure the reaction setup allows for pressure release through an inert gas

(Argon/Nitrogen) bubbler to prevent pressure buildup if the bath temperature rises.

Primary Synthesis Pathway: Hydroboration of 1-
Butyne
Retrosynthetic Logic
The most direct route to (E)-1-alkenylboronic acids is the anti-Markovnikov syn-addition of a

borane reagent across a terminal alkyne.

Reagent Choice:Catecholborane is preferred over BH₃·THF. BH₃ yields trialkenylboranes

which are difficult to hydrolyze selectively to the mono-boronic acid. Catecholborane yields a

stable intermediate ester that hydrolyzes cleanly.

Stereochemistry: The reaction proceeds via a concerted four-membered transition state,

delivering the boron and hydrogen to the same face (syn-addition), resulting exclusively in

the (E)-isomer.
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Figure 1: Mechanistic pathway for the hydroboration of 1-butyne yielding the (E)-isomer.
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Detailed Experimental Protocol
Scale: 50 mmol Solvent: Tetrahydrofuran (THF), anhydrous.

Step 1: Hydroboration[1][2][3]
Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar,

reflux condenser, and gas inlet adapter. Flush with Argon.

Solvent Charge: Add 50 mL of anhydrous THF. Cool the flask to -20 °C.

Alkyne Addition: Slowly condense 1-Butyne (3.0 g, ~55 mmol, 1.1 equiv) into the cold THF.

Note: Use a slight excess to account for evaporation.

Borane Addition: Add Catecholborane (6.0 g, 50 mmol) dropwise via syringe.

Reaction: Allow the mixture to warm to room temperature, then heat to reflux (65 °C) for 4–6

hours.

Checkpoint: The reaction mixture should turn homogeneous. Monitor by 11B NMR if

available (disappearance of doublet at δ ~22 ppm for catecholborane).

Concentration: Cool to room temperature. Remove THF under reduced pressure (rotary

evaporator) to obtain the crude (E)-1-butenylcatecholboronate as an oil.

Step 2: Hydrolysis
Solvation: Redissolve the crude oil in 50 mL of THF.

Hydrolysis: Cool to 0 °C. Vigorously stir while adding water (50 mL) dropwise.

Observation: A precipitate may form initially. Stir at room temperature for 2 hours to ensure

complete cleavage of the catechol ester.

Extraction: Isolate the product by extracting with diethyl ether (3 x 50 mL).

Washing: Wash the combined organic layers with ice-cold water (to remove catechol) and

brine.
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Note: Catechol is water-soluble. Thorough washing is essential to prevent it from

contaminating the final boronic acid.

Drying: Dry over anhydrous MgSO₄, filter, and concentrate.

Step 3: Purification (Crystallization)
Boronic acids often dehydrate to form boroxines (anhydrides) upon drying. To obtain the pure

acid:

Recrystallize the crude solid from a mixture of water/acetone or hexane/ether.

Drying: Air dry or dry under vacuum at room temperature. Avoid high heat under vacuum to

prevent total conversion to the boroxine anhydride.

Characterization & Quality Control
NMR Spectroscopy
The stereochemistry is confirmed by the coupling constant of the vinylic protons.

Nucleus
Chemical Shift
(δ ppm)

Multiplicity Assignment
Diagnostic
Feature

1H 6.40 – 6.60
dt (doublet of

triplets)
C(2)-H (Beta)

Large J value

(~18 Hz)

indicates (E)-

geometry.

1H 5.40 – 5.60 dt C(1)-H (Alpha)
Adjacent to

Boron.

1H 2.10 – 2.30 m Allylic -CH2-

1H 1.05 t Methyl -CH3

11B ~ 28 - 30 Broad Singlet B(OH)2

Typical for

alkenyl boronic

acids.
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Boronic Acid vs. Boroxine Equilibrium
Researchers must be aware that 1-butenylboronic acid exists in equilibrium with its cyclic

anhydride (boroxine).

Visual Check: Pure boronic acid is usually a white crystalline solid. A sticky or gummy texture

often indicates a mixture of acid and anhydride.

Reversibility: If the anhydride forms (indicated by 1H NMR integration shifts), it can be

reverted to the acid by treating with aqueous acetone.

Alternative Pathway: Grignard Reagent
While hydroboration is preferred, the Grignard route is useful if starting from 1-bromo-1-butene.

Reagent: (E)-1-bromo-1-butene.

Metalation: React with Mg turnings in THF to form the Grignard reagent.

Borylation: Add dropwise to a solution of Triisopropyl borate at -78 °C.

Hydrolysis: Acidic workup (1M HCl) yields the boronic acid.

Disadvantage:[4][5] Requires stereochemically pure alkenyl halide precursor; cryogenic

conditions necessary to prevent polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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